Cas no 1011350-11-0 (5-(3-Nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester)

• Product Name: 5-(3-Nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
• CAS No: 1011350-11-0
• MF: C₁₀H₉N₃O₅
• MW: 251.195562124252
• CID: 2144370
• Update Time: 2023-08-04

5-(3-Nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-(3-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
• JTIRHOYFDMPXPY-UHFFFAOYSA-N
• 5-(3-Nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester

• Inchi： 1S/C10H9N3O5/c1-17-10(14)8-3-2-7(18-8)6-12-5-4-9(11-12)13(15)16/h2-5H,6H2,1H3
• InChI Key： JTIRHOYFDMPXPY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1CN1C=CC([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 332
• Topological Polar Surface Area: 103